![molecular formula C23H25NO3 B3328640 2-((3,4-Bis(benzyloxy)benzyl)amino)ethan-1-ol CAS No. 500899-98-9](/img/structure/B3328640.png)
2-((3,4-Bis(benzyloxy)benzyl)amino)ethan-1-ol
Overview
Description
2-((3,4-Bis(benzyloxy)benzyl)amino)ethan-1-ol, also known as 2-((3,4-bis(benzyloxy)benzyl)amino)ethanol, is an organic compound with a molecular structure of C20H25NO2. It is a colorless liquid with a faint odor and is slightly soluble in water. This compound is used in a variety of scientific research applications, including as a starting material for the synthesis of other compounds, as a reagent in organic synthesis, and in the study of biochemical and physiological effects.
Scientific Research Applications
Molecular Design for Selective Metal Extraction
Research involving similar compounds to 2-((3,4-Bis(benzyloxy)benzyl)amino)ethan-1-ol shows applications in selective metal extraction. Studies like Hayashita et al. (1999) illustrate the synthesis of compounds with pseudo-18-crown-6 frameworks for selective lead(II) extraction. These studies indicate potential applications in environmental remediation and industrial metal processing. (Hayashita et al., 1999)
Synthesis of Radioactive Compounds for Metabolic Studies
Kurosawa and Nishioka (1996) describe the efficient labeling of similar compounds with carbon-14, which can be used for mammalian metabolic studies. This type of research is crucial in understanding biological processes and developing medical diagnostics. (Kurosawa & Nishioka, 1996)
Anticancer and Antibacterial Applications
El‐Boraey and El-Salamony (2018) synthesized novel compounds with potential as anticancer agents and antibacterial properties. Their study included compounds structurally related to this compound, indicating its potential use in developing new therapeutic agents. (El‐Boraey & El-Salamony, 2018)
Catalysis in Organic Synthesis
Shibuya et al. (2021) explored the use of related compounds in catalyzing organic synthesis processes, such as benzylic C-H amination. This kind of research contributes to more efficient and selective synthesis pathways in organic chemistry. (Shibuya et al., 2021)
Development of Liquid-Crystalline Networks
Kihara et al. (1996) synthesized compounds for creating supramolecular liquid-crystalline networks. These materials have potential applications in optics and electronics, demonstrating the versatility of compounds similar to this compound. (Kihara et al., 1996)
Properties
IUPAC Name |
2-[[3,4-bis(phenylmethoxy)phenyl]methylamino]ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25NO3/c25-14-13-24-16-21-11-12-22(26-17-19-7-3-1-4-8-19)23(15-21)27-18-20-9-5-2-6-10-20/h1-12,15,24-25H,13-14,16-18H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBQCHJDARJNKJK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=C(C=C2)CNCCO)OCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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